Cas no 400087-29-8 (3-(4-Chlorobenzyl)-2-methyl-4H-pyran-4-one)

• Product Name: 3-(4-Chlorobenzyl)-2-methyl-4H-pyran-4-one
• CAS No: 400087-29-8
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD01871626
• CID: 4713850
• Update Time: 2025-05-23

3-(4-Chlorobenzyl)-2-methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzyl)-2-methyl-4H-pyran-4-one
• 3-[(4-chlorophenyl)methyl]-2-methylpyran-4-one
• 3-[(4-chlorophenyl)methyl]-2-methyl-4H-pyran-4-one
• 3-(4-Chlorobenzyl)-2-methyl-4H-pyran-4-one

• MDL： MFCD01871626
• Inchi： 1S/C13H11ClO2/c1-9-12(13(15)6-7-16-9)8-10-2-4-11(14)5-3-10/h2-7H,8H2,1H3
• InChI Key： RRQVCLCAYYEXCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C(C=COC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Topological Polar Surface Area: 26.3

Additional information on 3-(4-Chlorobenzyl)-2-methyl-4H-pyran-4-one

3-(4-Chlorobenzyl)-2-methyl-4H-pyran-4-one (CAS No. 400087-29-8): A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

3-(4-Chlorobenzyl)-2-methyl-4H-pyran-4-one, identified by its unique CAS No. 400087-29-8, is a structurally intricate organic compound belonging to the class of substituted pyranones. This molecule features a six-membered pyran ring system fused with a ketone functionality at position 4, a methyl group at position 2, and a 4-chlorobenzyl substituent at position 3. The combination of these structural elements imparts distinct chemical and physical properties, making it a subject of interest in medicinal chemistry and materials science research.

The core scaffold of 3-(4-Chlorobenzyl)-2-methyl-4H-pyran-4-one is derived from the pyrone family, which is renowned for its versatility in forming hydrogen bonds and π–π stacking interactions. The presence of the electron-withdrawing chlorine atom on the benzyl group introduces asymmetry to the molecule, influencing its reactivity in electrophilic substitution reactions. Recent studies have highlighted the role of such halogenated aromatic substituents in modulating molecular recognition processes, particularly in enzyme-ligand interactions.

Synthesis pathways for this compound typically involve multistep organic transformations. One prominent approach reported in the literature involves the condensation of 4-chlorobenzaldehyde with methyl acetoacetate under basic conditions, followed by cyclization via Dieckmann condensation. The resulting intermediate undergoes selective oxidation to yield the final pyranone structure. This methodology aligns with modern green chemistry principles by utilizing solvent-free conditions and catalytic reagents to minimize environmental impact.

In terms of biological activity, preliminary investigations suggest that compounds bearing similar structural motifs exhibit antioxidant properties through radical scavenging mechanisms. The hydrophobic nature of the 4-chlorobenzyl moiety may enhance membrane permeability while maintaining sufficient polarity for intracellular interactions. Comparative studies with other pyranone derivatives have demonstrated correlations between substituent electronic effects and redox activity levels.

The pharmacological potential of CAS No. 400087-29-8 has been explored in preclinical models focusing on neurodegenerative diseases. In vitro assays using SH-SY5Y cell lines showed dose-dependent protection against oxidative stress-induced apoptosis when exposed to hydrogen peroxide challenges. These findings align with computational docking simulations indicating favorable binding affinities to glutathione peroxidase active sites.

From an analytical chemistry perspective, characterization techniques such as NMR spectroscopy and mass spectrometry are essential for verifying structural integrity. The characteristic proton NMR spectrum displays distinct signals for aromatic protons (δ 7.15–7.35 ppm) corresponding to the chlorinated benzene ring, while carbon NMR reveals quaternary carbon signals typical of pyranone systems (δ ~165 ppm). High-resolution mass spectrometry confirms molecular ion peaks consistent with calculated theoretical values.

Recent advancements in solid-state chemistry have revealed interesting crystallization behaviors for this compound class. X-ray diffraction analyses show preferred orientations driven by intermolecular hydrogen bonding between carbonyl oxygen atoms and adjacent aromatic rings, forming supramolecular networks that influence material stability under varying humidity conditions.

In materials science applications, derivatives of this scaffold have been investigated as components in organic photovoltaic devices due to their conjugated π-electron systems. When incorporated into polymer matrices, these compounds demonstrate enhanced charge carrier mobility through improved charge transport pathways between donor and acceptor layers.

The environmental fate profile suggests limited bioaccumulation potential based on QSAR predictions using EPI Suite® software (v5.1). Log K_ow values indicate moderate hydrophobicity (log P ~1.8), suggesting partitioning between aqueous and organic phases but not reaching levels associated with persistent organic pollutants.

Ongoing research directions include exploring enantioselective synthesis methods to access both R/S configurations at chiral centers within related derivatives. Such stereoselective approaches could significantly impact biological activity profiles by enabling structure-function relationship studies at molecular resolution levels.

In conclusion, 3-(4-Chlorobenzyl)-2-methyl-4H-pyran-4-one represents a valuable chemical entity with multifaceted applications spanning pharmaceutical development and advanced materials engineering domains. Its unique structural characteristics combined with tunable physicochemical properties make it an attractive platform for further scientific investigation toward novel therapeutic agents or functional material design.